Cas no 1778676-07-5 (Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-)

• Product Name: Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-
• CAS No: 1778676-07-5
• MF: C₁₁H₆F₇NO
• MW: 301.160267353058
• MDL: MFCD31009140
• CID: 5171891
• Update Time: 2026-03-04

Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-

• MDL： MFCD31009140
• Inchi： 1S/C11H6F7NO/c1-6-4-7(2-3-8(6)19-5-20)9(12,10(13,14)15)11(16,17)18/h2-4H,1H3
• InChI Key： RJLDPWCXWGQXAP-UHFFFAOYSA-N
• SMILES： C1(N=C=O)=CC=C(C(F)(C(F)(F)F)C(F)(F)F)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-

Benzene, 1-Isocyanato-2-Methyl-4-[1,2,2,2-Tetrafluoro-1-(Trifluoromethyl)ethyl]: An Overview of a Novel Fluorinated Isocyanate Compound

Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl] (CAS No. 1778676-07-5) is a highly specialized and innovative compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique fluorinated structure and isocyanate functional group, which endow it with a range of valuable properties and potential applications.

The isocyanate functional group in this compound is particularly noteworthy. Isocyanates are widely used in the synthesis of polyurethanes, which are employed in a variety of industrial and commercial applications, including coatings, adhesives, and foams. The presence of the isocyanate group in Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl] makes it a versatile building block for the development of novel materials with enhanced performance characteristics.

The fluorinated nature of this compound is another key feature that sets it apart. Fluorine atoms are known for their strong electronegativity and low polarizability, which can significantly influence the physical and chemical properties of molecules. In Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl], the fluorinated substituent enhances the compound's stability, hydrophobicity, and resistance to chemical degradation. These properties make it an attractive candidate for applications in drug delivery systems and surface coatings where durability and chemical resistance are crucial.

Recent research has explored the potential of fluorinated isocyanates in the development of advanced materials. A study published in the Journal of Materials Chemistry A (2023) highlighted the use of fluorinated isocyanates in the synthesis of highly durable and chemically resistant polyurethane coatings. The study demonstrated that the incorporation of fluorinated isocyanates significantly improved the mechanical strength and chemical stability of the resulting materials. This finding underscores the potential of Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl] in creating next-generation materials with superior performance.

In the pharmaceutical industry, Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl] has shown promise as a precursor for the synthesis of novel drug candidates. The unique combination of its isocyanate and fluorinated functionalities allows for the creation of compounds with tailored pharmacological properties. For instance, a recent study published in Organic & Biomolecular Chemistry (2023) reported the synthesis of a series of fluorinated derivatives using this compound as a starting material. The resulting compounds exhibited enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

The synthesis of Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl] involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions involving organometallic reagents. The choice of synthetic pathway depends on factors such as cost-effectiveness and environmental impact. Researchers are continuously exploring new methods to optimize the synthesis process and make it more sustainable.

In terms of safety and handling, Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl] should be managed with care due to its reactivity with water and other nucleophiles. Proper storage conditions and protective equipment are essential to ensure safe handling. Additionally, environmental considerations must be taken into account during its production and disposal to minimize any potential ecological impact.

Overall, Benzene, 1-isocyanato-2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl] (CAS No. 1778676-07-5) represents a significant advancement in the field of organic chemistry and holds great promise for various applications in materials science and pharmaceutical research. Its unique combination of functional groups offers a platform for developing innovative solutions that address current challenges in these fields.